Cas no 16910-82-0 (2,6,8,10,12-Tridecapentaen-4-ynal,2,7,11-trimethyl-13-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, (2E,6E,8E,10E,12E)-)

• Product name: 2,6,8,10,12-Tridecapentaen-4-ynal,2,7,11-trimethyl-13-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, (2E,6E,8E,10E,12E)-
• CAS No: 16910-82-0
• MF: C₂₅H₃₂O
• MW: 348.520987510681
• CID: 174237
• PubChem ID: 73456723

2,6,8,10,12-Tridecapentaen-4-ynal,2,7,11-trimethyl-13-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, (2E,6E,8E,10E,12E)- Chemical and Physical Properties

Names and Identifiers

• 2,6,8,10,12-Tridecapentaen-4-ynal,2,7,11-trimethyl-13-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, (2E,6E,8E,10E,12E)-
• 15,15'-Didehydro-12'-apo-beta,psi-carotenal
• 15,15'-didehydro-12'-apo-β-caroten-12'-al
• 16910-82-0
• DTXSID401109455
• EINECS 240-959-4
• SCHEMBL3989073
• (2E,6E,8E,10E,12E)-2,7,11-Trimethyl-13-(2,6,6-trimethyl-1-cyclohexen-1-yl)-2,6,8,10,12-tridecapentaen-4-ynal

• Inchi： InChI=1S/C25H32O/c1-20(11-7-8-12-22(3)19-26)13-9-14-21(2)16-17-24-23(4)15-10-18-25(24,5)6/h9,11-14,16-17,19H,10,15,18H2,1-6H3/b13-9+,17-16+,20-11+,21-14+,22-12+
• InChI Key： FYIUEEWREMGMIE-XBMYAKQNSA-N
• SMILES： O=C/C(=C/C#C/C=C(/C=C/C=C(/C=C/C1=C(C)CCCC1(C)C)\C)\C)/C

Computed Properties

• Exact Mass: 348.245315640g/mol
• Monoisotopic Mass: 348.245315640g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 762
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 5
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 17.1Ų